2-methyl-5-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}-octahydropyrrolo[3,4-c]pyrrole, cis

• IUPAC Name: 3-[(3aR,6aS)-2-methyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-5,6,7,8-tetrahydropyrido[4,3-c]pyridazine
• InChI: InChI=1S/C14H21N5/c1-18-6-11-8-19(9-12(11)7-18)14-4-10-5-15-3-2-13(10)16-17-14/h4,11-12,15H,2-3,5-9H2,1H3/t11-,12+
• InChI Key: WYIISMMUPZQSAT-TXEJJXNPSA-N
• Canonical SMILES: CN1CC2CN(CC2C1)C3=NN=C4CCNCC4=C3
• Isomeric SMILES: CN1C[C@@H]2CN(C[C@@H]2C1)C3=NN=C4CCNCC4=C3
• Molecular Formula: C14H21N5
• Molecular Weight: 259.35 g/mol

Description

The compound “2-methyl-5-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}-octahydropyrrolo[3,4-c]pyrrole, cis” is a chemical compound with the CAS Number: 2059908-10-8. It has a molecular weight of 259.35. The IUPAC name of the compound is 3-((3aR,6aS)-5-methylhexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)-5,6,7,8-tetrahydropyrido[4,3-c]pyridazine.

Molecular Structure Analysis

The InChI code for the compound is 1S/C14H21N5/c1-18-6-11-8-19(9-12(11)7-18)14-4-10-5-15-3-2-13(10)16-17-14/h4,11-12,15H,2-3,5-9H2,1H3/t11-,12+. This code can be used to generate the exact 3D structure of the molecule.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. Unfortunately, other physical and chemical properties like melting point, boiling point, and density are not available in the resources.

Mechanism of Action

Biochemical Pathways

Without knowledge of the specific targets of this compound, it is challenging to accurately summarize the affected biochemical pathways . Once the targets are identified, it will be possible to map out the biochemical pathways that are influenced by this compound.

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors can include pH, temperature, presence of other molecules, and the specific cellular environment.